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CAS No.: 56149-32-7

Cat. No.: B1335012

Get Quote

Executive Summary & Compound Profile
N-Butyl-2-chloronicotinamide acts as a structural probe for the nicotinamide binding pocket.

[1] The introduction of the 2-chloro substituent (electron-withdrawing, steric bulk) and the N-

butyl chain (lipophilic extension) alters the binding kinetics compared to the endogenous ligand,

Nicotinamide.[1]

Primary Benchmarking Class: Nicotinamide-Competitive Inhibitors.[1]

Target Scope: Poly(ADP-ribose) polymerases (PARP), Sirtuins (SIRT1/2), and TRP

Channels (TRPM8/TRPV1).[1]

Key Differentiator: The ortho-chloro group restricts rotation of the amide bond, potentially

locking the bioactive conformation, while the butyl chain probes hydrophobic pockets

unavailable to NAM.[1]
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Structural Comparison Table
Feature

N-Butyl-2-
chloronicotinamide

Nicotinamide
(Standard)

3-Aminobenzamide
(Ref.[1] Inhibitor)

Core Scaffold
Pyridine-3-

carboxamide

Pyridine-3-

carboxamide
Benzamide

Substituent (2-pos) Chlorine (-Cl) Hydrogen (-H) Amino (-NH2) at 3-pos

N-Alkylation Butyl (-C4H9) None (-H) None

Lipophilicity (cLogP)
~2.1 (High

Permeability)
-0.37 (Hydrophilic) 0.52

Primary Mode
Competitive /

Allosteric
Product Inhibition Competitive

Benchmarking Strategy & Logic
To validate N-Bu-2-Cl-NAM, we utilize a Triad Comparison Model.[1] This ensures the

compound is not just "active" but "superior" or "mechanistically distinct" from known standards.

[1]

The Comparison Triad
The Endogenous Standard (Nicotinamide): Establishes the baseline inhibition caused by

product accumulation.[1]

The Synthetic Reference (Olaparib/EX-527): Represents the clinical "gold standard" for

potency (nM range).[1]

The Structural Control (N-Butylnicotinamide): Determines the specific contribution of the 2-

chloro moiety to potency.[1]

Logic Flow Diagram (DOT)
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Comparison Standards
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Caption: Benchmarking logic flow comparing N-Bu-2-Cl-NAM against endogenous, clinical, and

structural controls.

Experimental Protocols
Experiment A: PARP1 Enzymatic Inhibition Assay (HTS
Format)
Objective: Determine if the 2-chloro substitution enhances potency against PARP1 compared

to Nicotinamide.[1]

Methodology:

System: Chemiluminescent PARP Assay Kit (e.g., BPS Bioscience).[1]

Reaction Mix: Histone-coated 96-well plate + PARP1 enzyme (0.5 U/well) + Biotinylated

NAD+ substrate.

Dosing:

Test Compound: 8-point dilution (0.1 µM – 100 µM).
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Positive Control: Olaparib (Start 1 µM).

Reference: Nicotinamide (Start 1 mM).

Incubation: 1 hour at Room Temperature (RT).

Detection: Streptavidin-HRP + Chemiluminescent substrate.[1] Read Luminescence.

Data Analysis: Calculate % Inhibition =

. Fit to Sigmoidal Dose-Response (Variable Slope) to derive IC50.[1]

Experiment B: TRPM8 Calcium Flux Assay (Selectivity)
Objective: Verify if the N-butyl chain confers TRP channel antagonist activity (common in N-

alkyl nicotinamides).[1]

Methodology:

Cell Line: HEK293 stably expressing human TRPM8.[1]

Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 30 mins at 37°C.

Agonist Challenge: Pre-incubate cells with N-Bu-2-Cl-NAM (10 µM) for 10 mins.

Trigger: Inject Menthol (EC80 concentration, ~30 µM) or Icilin.

Readout: Measure fluorescence intensity (Ex 490/Em 525) on FLIPR or kinetic plate reader.

Success Criteria:

If IC50 < 1 µM, the compound is a potent TRP antagonist.[1]

Compare vs. Capsazepine (TRPV1) or AMTB (TRPM8 standard).

Quantitative Performance Guide
When analyzing your data, use this reference table to categorize the potency of N-Butyl-2-
chloronicotinamide.
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Parameter Weak Inhibitor
Moderate
Inhibitor

Potent Lead
Reference
(NAM)

IC50 (Enzymatic) > 50 µM 1 – 50 µM < 1 µM
~50-100 µM

(SIRT1)

Selectivity Index < 5-fold 5 – 20-fold > 50-fold
1-fold

(Promiscuous)

Cellular EC50 > 100 µM 10 – 100 µM < 10 µM N/A (High efflux)

Solubility (PBS) < 10 µM 10 – 100 µM > 100 µM Very High

Interpretation:

If IC50 < Nicotinamide, the 2-chloro and N-butyl modifications successfully engage

hydrophobic sub-pockets (e.g., the "Exosite" in Sirtuins).[1]

If IC50 > Nicotinamide, the steric bulk of the chlorine atom interferes with the conserved

binding mode.[1]

Mechanism of Action Visualization
The following diagram illustrates the hypothesized interference of N-Butyl-2-
chloronicotinamide within the NAD+ binding pocket.
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Caption: Mechanism of Action showing steric and hydrophobic contributions to inhibition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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